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Compound of Interest

Compound Name: 10H-phenothiazine 5-oxide

Cat. No.: B075642 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

10H-phenothiazine 5-oxide. As a Senior Application Scientist, my objective is to synthesize

technical data with practical, field-proven insights to ensure your safety and operational

success. This document is structured to provide a clear, logical path from understanding the

risks to implementing safe, repeatable procedures.

Hazard Assessment: Understanding the Compound
10H-phenothiazine 5-oxide is a derivative of phenothiazine, a compound with a well-

documented toxicological profile.[1][2][3] While specific toxicity data for the 5-oxide derivative is

limited, it is prudent to handle it with the same level of caution as the parent compound,

considering its potential for biological activity and as a pharmaceutical-related compound of

unknown potency.[1][4]

Known and Potential Hazards:

Skin Sensitization: May cause an allergic skin reaction.[5][6] Avoid all skin contact.

Eye Irritation: May cause eye irritation.[7]

Respiratory Irritation: May cause respiratory irritation if inhaled as a dust.[8]
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Aquatic Toxicity: Phenothiazine, the parent compound, is very toxic to aquatic life with long-

lasting effects.[9][10] It is crucial to prevent its release into the environment.

Unknown Potency: As a pharmaceutical-related compound, its full physiological effects may

not be completely understood.[4]

The following table summarizes the key safety considerations based on available data for 10H-
phenothiazine 5-oxide and its parent compound, phenothiazine.
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Hazard Classification
Handling and Personal
Protective Equipment
(PPE)

First Aid Measures

Acute Oral Toxicity

Avoid ingestion. Do not eat,

drink, or smoke in handling

areas.

If swallowed, rinse mouth with

water. Do NOT induce

vomiting. Seek immediate

medical attention.[4][6][7]

Skin Sensitization

Avoid skin contact. Wear

appropriate protective gloves,

a lab coat, and safety goggles.

[5][6][9]

If skin contact occurs, remove

contaminated clothing and

wash the affected area

thoroughly with soap and

water. If irritation or a rash

develops, seek medical

attention.[4][6][7][9]

Eye Irritation
Wear tightly fitting safety

goggles.[4][7]

Rinse with pure water for at

least 15 minutes. Consult a

doctor.[4][6][7]

Inhalation

Handle in a well-ventilated

area, preferably a fume hood,

to avoid dust formation.[4][7]

[10]

If breathing is difficult, remove

to fresh air and keep at rest.

Seek medical attention if

symptoms persist.[4][6][7]

Aquatic Toxicity

Prevent release to the

environment. Collect all waste

for hazardous disposal.[9][10]

In case of an accidental spill,

contain the material and

prevent it from entering drains

or waterways. Follow

institutional spill cleanup

protocols.[9]

Personal Protective Equipment (PPE): Your First
Line of Defense
A multi-layered approach to PPE is critical when handling 10H-phenothiazine 5-oxide. The

following is a mandatory minimum for all personnel.
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Hand Protection: Wear two pairs of powder-free nitrile or neoprene gloves that meet the

ASTM D6978 standard.[11] Always inspect gloves for tears or punctures before use.

Body Protection: A disposable, polyethylene-coated polypropylene gown is required to

prevent skin contact.[11] Standard cloth lab coats are not sufficient.

Eye and Face Protection: Tightly fitting safety goggles are mandatory.[4][7] In situations with

a higher risk of splashing, a face shield should be worn in addition to goggles.

Respiratory Protection: When handling the powder outside of a certified chemical fume hood,

a NIOSH-approved N95 respirator is required to prevent inhalation of dust particles.[12]

Operational Plan: From Receipt to Use
A structured workflow is essential to minimize exposure and ensure procedural integrity.

Receiving and Storage:
Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

Label: Ensure the container is clearly labeled with the chemical name and hazard warnings.

Store: Store in a cool, dry, and well-ventilated area, away from incompatible materials such

as strong oxidizing agents.[4][7] The storage container should be kept tightly closed.

Handling and Weighing:
Designated Area: All handling of 10H-phenothiazine 5-oxide powder should occur within a

designated area, such as a chemical fume hood, to control dust.[4][10]

Engineering Controls: Use a laboratory fume hood or other appropriate local exhaust

ventilation.[4]

Weighing: If possible, weigh the compound directly within the fume hood. If a balance must

be used outside the hood, use a containment enclosure.

Avoid Dust: Take care to avoid the formation of dust and aerosols during handling.[7][10]
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Experimental Workflow Diagram:
The following diagram outlines a safe and efficient workflow for handling 10H-phenothiazine 5-
oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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